Cas no 874302-00-8 (1-(4-Chlorophenyl)-3-3-(tetramethyl-1,3,2-dioxaborolan-2-yl)phenylurea)

• Product Name: 1-(4-Chlorophenyl)-3-3-(tetramethyl-1,3,2-dioxaborolan-2-yl)phenylurea
• CAS No: 874302-00-8
• MF: C₁₉H₂₂BClN₂O₃
• MW: 372.653584003448
• MDL: MFCD20231476
• CID: 1024490
• PubChem ID: 54759088
• Update Time: 2025-05-20

1-(4-Chlorophenyl)-3-3-(tetramethyl-1,3,2-dioxaborolan-2-yl)phenylurea Chemical and Physical Properties

Names and Identifiers

• 1-(4-Chlorophenyl)-3-(3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl)urea
• 1-(4-chlorophenyl)-3-[3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]urea
• DTXSID60716690
• F87520
• N-(4-Chlorophenyl)-N'-[3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]urea
• SB83734
• A862597
• MFCD20231476
• ZJB30200
• 1-(4-Chlorophenyl)-3-[3-(tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]urea
• AKOS015907868
• BS-24065
• CS-0175470
• 874302-00-8
• 3-(4-CHLOROPHENYL)-1-[3-(4,4,5,5-TETRAMETHYL-1,3,2-DIOXABOROLAN-2-YL)PHENYL]UREA
• DS-020191
• 1-(4-Chlorophenyl)-3-3-(tetramethyl-1,3,2-dioxaborolan-2-yl)phenylurea

• MDL： MFCD20231476
• Inchi： 1S/C19H22BClN2O3/c1-18(2)19(3,4)26-20(25-18)13-6-5-7-16(12-13)23-17(24)22-15-10-8-14(21)9-11-15/h5-12H,1-4H3,(H2,22,23,24)
• InChI Key： YLKLBLPBMZYOIU-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)NC(NC1=CC=CC(B2OC(C)(C)C(C)(C)O2)=C1)=O

Computed Properties

• Exact Mass: 372.14100
• Monoisotopic Mass: 372.1412004g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 26
• Rotatable Bond Count: 5
• Complexity: 493
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 59.6Ų

Experimental Properties

• PSA: 59.59000
• LogP: 4.42920

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives N-phenylureas

Additional information on 1-(4-Chlorophenyl)-3-3-(tetramethyl-1,3,2-dioxaborolan-2-yl)phenylurea

Comprehensive Overview of 1-(4-Chlorophenyl)-3-3-(tetramethyl-1,3,2-dioxaborolan-2-yl)phenylurea (CAS No. 874302-00-8)

The compound 1-(4-Chlorophenyl)-3-3-(tetramethyl-1,3,2-dioxaborolan-2-yl)phenylurea, identified by its CAS No. 874302-00-8, is a specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry and materials science. This urea derivative incorporates a tetramethyl-1,3,2-dioxaborolane moiety, which is pivotal for its unique chemical properties. Researchers and industry professionals are increasingly interested in this compound due to its potential applications in drug discovery, agrochemicals, and advanced material synthesis.

One of the key features of 1-(4-Chlorophenyl)-3-3-(tetramethyl-1,3,2-dioxaborolan-2-yl)phenylurea is its boron-containing functional group, which enhances its reactivity and stability under various conditions. The presence of the 4-chlorophenyl group further contributes to its versatility, making it a valuable intermediate in the synthesis of more complex molecules. Recent studies have explored its role in cross-coupling reactions, a hot topic in organic chemistry, where it serves as a precursor for constructing carbon-carbon and carbon-heteroatom bonds.

In the context of current trends, the demand for boron-based compounds has surged, driven by their applications in pharmaceuticals and optoelectronic materials. For instance, the tetramethyl-1,3,2-dioxaborolane moiety is often highlighted in discussions about proteolysis-targeting chimeras (PROTACs) and covalent inhibitors, which are breakthrough technologies in drug development. This aligns with frequent search queries such as "boron in drug design" and "urea derivatives in medicinal chemistry," reflecting the compound's relevance in cutting-edge research.

From a synthetic perspective, CAS No. 874302-00-8 is often utilized in Suzuki-Miyaura coupling reactions, a widely adopted method for forming biaryl structures. This reaction is a cornerstone in the synthesis of biologically active compounds and functional materials, making the compound a subject of interest for chemists and material scientists alike. Additionally, its stability and solubility profile make it suitable for use in diverse solvent systems, further broadening its applicability.

Environmental and sustainability considerations are also shaping the discourse around 1-(4-Chlorophenyl)-3-3-(tetramethyl-1,3,2-dioxaborolan-2-yl)phenylurea. With the growing emphasis on green chemistry, researchers are investigating eco-friendly synthetic routes for boron-containing compounds. This aligns with popular search terms like "sustainable boron chemistry" and "green synthesis of urea derivatives," highlighting the compound's potential to meet modern industrial and environmental standards.

In summary, 1-(4-Chlorophenyl)-3-3-(tetramethyl-1,3,2-dioxaborolan-2-yl)phenylurea (CAS No. 874302-00-8) stands out as a multifaceted compound with significant implications across multiple scientific disciplines. Its unique structural features, combined with its applicability in high-demand areas like drug discovery and materials science, ensure its continued relevance in both academic and industrial settings. As research progresses, this compound is likely to play an even greater role in addressing contemporary challenges in chemistry and beyond.